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Compound of Interest

Compound Name: 4-lodoisoxazole

Cat. No.: B1321973

For Researchers, Scientists, and Drug Development Professionals
Introduction

4-lodoisoxazole (CAS No. 847490-69-1) is a halogenated heterocyclic organic compound.[1]
It features a five-membered isoxazole ring with an iodine atom at the 4-position.[1] This
compound is of interest in medicinal chemistry and pharmaceutical development due to its
potential as a building block in the synthesis of bioactive molecules.[1] The presence of the
iodine atom provides a reactive site for various chemical transformations, particularly in cross-
coupling reactions.[1] Given its reactivity and the general hazards associated with halogenated
organic compounds, a thorough understanding of its safety and handling precautions is
essential for laboratory personnel. This guide provides a comprehensive overview of the known
safety data, handling procedures, and experimental considerations for 4-lodoisoxazole.

Physicochemical Properties

4-lodoisoxazole is typically a pale yellow to brownish solid.[1] It is generally soluble in organic
solvents.[1] Due to its sensitivity, it may be affected by environmental conditions such as
temperature and light exposure.[1]
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Property Value Source(s)
CAS Number 847490-69-1 [1]
Molecular Formula CsH2INO [1]
Molecular Weight 194.96 g/mol

Appearance Pale yellow to brownish solid [1]
Solubility Generally soluble in organic o

solvents

Hazard Identification and GHS Classification

While a specific, comprehensive safety data sheet (SDS) with quantitative toxicity data for 4-

lodoisoxazole is not readily available, information from suppliers and data for analogous

compounds like 4-iodoimidazole provide a strong basis for hazard assessment. The following

GHS classification should be considered when handling 4-lodoisoxazole.

Hazard . . Hazard
Hazard Class Pictogram Signal Word

Category Statement
Acute Toxicity, T, ] H302: Harmful if

Category 4 lalt text Warning
Oral swallowed
Skin

] o L ) H315: Causes
Corrosion/Irritatio  Category 2 aalt text Warning S
skin irritation

n
Serious Eye H319: Causes
Damage/Eye Category 2 alt text Warning serious eye
Irritation irritation
Specific Target
Organ Toxicity - H335: May
Single Exposure Category 3 alt text Warning cause respiratory
(Respiratory irritation
Tract Irritation)
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This classification is based on data for analogous compounds and should be used as a
guideline. A full risk assessment should be conducted before use.

Safe Handling and Personal Protective Equipment
(PPE)

Due to the identified hazards, strict adherence to safety protocols is mandatory when handling
4-lodoisoxazole.

Engineering Controls:

» Work in a well-ventilated area, preferably within a certified chemical fume hood, to minimize
inhalation exposure.

Personal Protective Equipment:

o Eye/Face Protection: Chemical safety goggles or a face shield are required to prevent eye
contact.

o Skin Protection:
o Wear a lab coat and ensure that skin is not exposed.

o Use chemically resistant gloves (e.g., nitrile, neoprene). Inspect gloves for any signs of
degradation or puncture before use.

o Respiratory Protection: If working outside of a fume hood or if there is a risk of generating
dust, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and
particulates should be used.

General Hygiene Practices:
e Avoid all personal contact, including inhalation.
» Do not eat, drink, or smoke in the laboratory.

e Wash hands thoroughly after handling the compound, even if gloves were worn.
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o Keep the container tightly closed when not in use.

First Aid Measures

In the event of exposure to 4-lodoisoxazole, the following first aid procedures should be

followed immediately.

Exposure Route

First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is
difficult, administer oxygen. If breathing has
stopped, provide artificial respiration. Seek

immediate medical attention.[2]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes. Seek medical

attention if irritation persists.[2]

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Remove contact
lenses if present and easy to do so. Seek

immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[2]

Storage and Disposal

Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated area.

e Protect from light.

o Store away from incompatible materials such as strong oxidizing agents and acids.[3]
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Disposal:

Dispose of 4-lodoisoxazole and any contaminated materials as hazardous waste.

Follow all federal, state, and local regulations for hazardous waste disposal.

Do not dispose of down the drain or in regular trash.

Contact your institution's environmental health and safety (EHS) office for specific disposal
guidelines.

Experimental Protocols

The following are examples of experimental procedures involving the synthesis of 4-
iodoisoxazoles. These should be adapted and scaled according to specific research needs
and after a thorough risk assessment.

Protocol 1: General lodination of 3,5-Disubstituted Isoxazoles

This protocol describes a general method for the synthesis of 4-iodoisoxazoles from their non-
iodinated precursors.

Materials:

» 3,5-disubstituted isoxazole

e N-lodosuccinimide (NIS)

 Trifluoroacetic acid (TFA)

o Acetonitrile (CHsCN)

o Saturated aqueous sodium thiosulfate (Na2S20s3)
o Saturated aqueous sodium bicarbonate (NaHCOs)
e Brine

¢ Anhydrous magnesium sulfate (MgSOQOa)
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o Ethyl acetate (EtOAC)

e Hexanes

Procedure:

o Dissolve the 3,5-disubstituted isoxazole (1.0 eq) in acetonitrile.

e Add N-lodosuccinimide (1.1 eq) to the solution.

e Cool the reaction mixture to 0 °C in an ice bath.

o Slowly add trifluoroacetic acid (1.1 eq) dropwise to the stirring solution.

» Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the
reaction progress by Thin Layer Chromatography (TLC).

» Upon completion, quench the reaction by adding saturated aqueous sodium thiosulfate.

o Extract the aqueous layer with ethyl acetate (3x).

o Combine the organic layers and wash with saturated aqueous sodium bicarbonate, followed
by brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

o Purify the crude product by column chromatography on silica gel (e.g., using a gradient of
ethyl acetate in hexanes) to yield the 4-iodoisoxazole.

Experimental Workflow for the Synthesis of a 4-lodoisoxazole Derivative
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Caption: Workflow for the synthesis of 4-lodoisoxazole.
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Conclusion

4-lodoisoxazole is a valuable research chemical with potential applications in drug discovery
and development. However, its handling requires strict adherence to safety protocols due to its
potential hazards, including oral toxicity, skin and eye irritation, and respiratory tract irritation.
Researchers must use appropriate personal protective equipment, work in a well-ventilated
area, and be knowledgeable about the correct first aid, storage, and disposal procedures. The
experimental protocols provided in this guide offer a starting point for the synthesis of 4-
iodoisoxazole derivatives, but a thorough risk assessment should always precede any
laboratory work. By following these guidelines, scientists can safely utilize 4-lodoisoxazole in
their research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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